Cas no 919198-43-9 (4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester)
919198-43-9 structure
Product Name:4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester
CAS No:919198-43-9
MF:C20H36O4
MW:340.497447013855
CID:765292
PubChem ID:71425450
Update Time:2025-04-19
4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester
- ethyl 2-hexyl-3-hydroxy-5-oxododec-3-enoate
- 919198-43-9
- DTXSID90844233
-
- Inchi: 1S/C20H36O4/c1-4-7-9-11-12-14-17(21)16-19(22)18(20(23)24-6-3)15-13-10-8-5-2/h16,18,22H,4-15H2,1-3H3
- InChI Key: MTCWIMFXEAURKM-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=CC(CCCCCCC)=O)O)CCCCCC)=O
Computed Properties
- Exact Mass: 340.26135963g/mol
- Monoisotopic Mass: 340.26135963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.6
- Topological Polar Surface Area: 63.6Ų
4-Dodecenoic acid, 2-hexyl-5-hydroxy-3-oxo-, ethyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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